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Compound of Interest

Compound Name: Adenine-13C5,15N5
Cat. No.: B12363940
Get Quote
\ J

This technical guide provides comprehensive information on Adenine-13C5,15N5, a stable
isotope-labeled compound crucial for researchers, scientists, and drug development
professionals. The guide details its physicochemical properties, experimental protocols for its
use in metabolic studies, and visual representations of relevant pathways and workflows.

Core Compound Data: Physicochemical Properties

Stable isotope-labeled adenine, particularly the dual-labeled Adenine-13C5,15N5, serves as a
powerful tracer in metabolic research. Its increased mass allows for unambiguous tracking and
guantification by mass spectrometry and specialized NMR techniques. Below is a comparison
of its properties with related compounds.
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. . Adenine
Property Adenine-13C5,15N5 Adenine-13C5
(Unlabeled)
6-Aminopurine- ) ) 6-Aminopurine,
Synonyms 6-Aminopurine-13C5 ] )
13C5,15N5 Vitamin B4
CAS Number Not Available Not Publicly Assigned 73-24-5[1][2]
Molecular Formula 13CsHs515Ns 13CsHsNs CsHsNs[1][3]
] 145.10 g/mol
Molecular Weight 140.09 g/mol [3] 135.13 g/mol
(Calculated)
145.0617 Da
Exact Mass 140.0713 Da 135.0545 Da

(Calculated)

Note: A specific CAS Registry Number for Adenine-13C5,15N5 is not found in major public
databases. Researchers should refer to the supplier's documentation for specific lot
information. The molecular weight and exact mass for Adenine-13C5,15N5 are theoretical
values calculated based on the addition of five 13C and five *°N isotopes to the adenine

structure.

Applications in Research and Drug Development

Adenine-13C5,15N5 is primarily used as a tracer to investigate biochemical pathways and
cellular metabolism. Its applications include:

o Metabolic Flux Analysis (MFA): To quantify the rate of metabolic reactions and trace the flow
of carbon and nitrogen atoms through central metabolic pathways, such as nucleotide
synthesis.

o Stable Isotope Tracing (SIT): Utilized with mass spectrometry (MS) and Nuclear Magnetic
Resonance (NMR) spectroscopy to elucidate the fate of adenine in nucleic acid synthesis
and energy metabolism (ATP production).

o Quantitative Analysis: Serves as an ideal internal standard for LC-MS or GC-MS methods,
enabling precise quantification of unlabeled adenine and its metabolites in biological
samples.
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Experimental Protocols

The following are detailed methodologies for key experiments utilizing isotopically labeled
adenine. These protocols are intended as a guide and may require optimization for specific cell
types or experimental conditions.

Protocol 1: Metabolic Labeling for Mass Spectrometry-
Based Metabolomics

This protocol outlines the procedure for labeling cultured cells with Adenine-13C5,15N5 to
trace its incorporation into the cellular nucleotide pool.

1. Cell Culture and Labeling: a. Culture cells to the desired confluency (typically 70-80%) in
standard growth medium. b. Prepare the labeling medium by supplementing a base medium
(lacking unlabeled adenine) with a known concentration of Adenine-13C5,15N5 (e.g., 10-100
KUM). c. Remove the standard growth medium, wash the cells once with pre-warmed
phosphate-buffered saline (PBS). d. Add the prepared labeling medium to the cells and
incubate for a time course determined by the specific pathway of interest (e.g., from minutes to
24 hours) to allow for the incorporation of the tracer.

2. Metabolite Extraction: a. After incubation, rapidly aspirate the labeling medium. b. Place the
culture dish on dry ice and add a pre-chilled extraction solvent (e.g., 80% methanol, -80°C) to
guench metabolic activity instantly. c. Scrape the cells in the extraction solvent and transfer the
cell lysate to a microcentrifuge tube. d. Centrifuge at high speed (e.g., 14,000 x g) at 4°C for 10
minutes to pellet cell debris and proteins.

3. Sample Preparation and Analysis: a. Transfer the supernatant containing the polar
metabolites to a new tube. b. Dry the metabolite extract completely using a vacuum
concentrator (e.g., SpeedVac). c. Reconstitute the dried metabolites in a suitable solvent for
LC-MS analysis (e.g., 50% acetonitrile). d. Analyze the samples using a high-resolution mass
spectrometer coupled with liquid chromatography (LC-MS) to separate and detect the labeled
and unlabeled adenine-containing metabolites (e.g., AMP, ADP, ATP). e. Data analysis involves
identifying the mass shifts corresponding to the incorporation of 3C and °N isotopes to
determine the extent of labeling and metabolic flux.
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Protocol 2: Isotopic Labeling of RNA for NMR
Spectroscopy

This protocol describes a general method for preparing uniformly 13C and *>N-labeled RNA for
structural and dynamic studies by NMR spectroscopy.

1. Preparation of Labeled Nucleotide Triphosphates (NTPs): a. Grow a suitable microorganism
(e.g., E. coli) in a minimal medium where the sole carbon and nitrogen sources are 3C-labeled
glucose and *>N-labeled ammonium chloride, respectively. b. Harvest the cells and extract the
total nucleic acids. c. Hydrolyze the nucleic acids to nucleotide monophosphates (NMPs). d.
Enzymatically convert the labeled NMPs to the corresponding nucleotide triphosphates (NTPs:
ATP, GTP, CTP, UTP). Purify the resulting labeled NTPs.

2. In Vitro Transcription: a. Set up an in vitro transcription reaction using a DNA template
encoding the RNA of interest, T7 RNA polymerase, and the prepared 13C/*>*N-labeled NTPs. b.
Incubate the reaction at 37°C for several hours. c. Purify the resulting labeled RNA transcript
using methods such as denaturing polyacrylamide gel electrophoresis (PAGE) or high-
performance liquid chromatography (HPLC).

3. NMR Sample Preparation and Analysis: a. Desalt and buffer-exchange the purified RNA into
a suitable NMR buffer (e.g., a low-salt buffer containing D20). b. Concentrate the RNA sample
to the desired concentration for NMR analysis (typically 0.5-1.0 mM). c. Acquire heteronuclear
multi-dimensional NMR spectra (e.g., tH-1>N HSQC, *H-13C HSQC) to study the structure and
dynamics of the RNA molecule. The isotopic labels allow for the resolution of spectral overlap
and the application of advanced NMR experiments.

Mandatory Visualizations

The following diagrams, generated using Graphviz, illustrate key concepts relevant to the use
of Adenine-13C5,15N5.
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Caption: Incorporation of labeled adenine into nucleotides via the purine salvage pathway.
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General Workflow for Stable Isotope Tracing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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